Cas no 61227-26-7 (Benzoyl chloride, 5-(acetyloxy)-2-methoxy-)

• Product Name: Benzoyl chloride, 5-(acetyloxy)-2-methoxy-
• CAS No: 61227-26-7
• MF: C₁₀H₉ClO₄
• MW: 228.629062414169
• CID: 487626
• PubChem ID: 71397963
• Update Time: 2025-04-19

Benzoyl chloride, 5-(acetyloxy)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 5-(acetyloxy)-2-methoxy-
• (3-carbonochloridoyl-4-methoxyphenyl) acetate
• 61227-26-7
• DTXSID50819422
• 3-(Chlorocarbonyl)-4-methoxyphenyl acetate

• Inchi： 1S/C10H9ClO4/c1-6(12)15-7-3-4-9(14-2)8(5-7)10(11)13/h3-5H,1-2H3
• InChI Key： ITIHWBRZKWMBDS-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C=CC=1OC)OC(C)=O)=O

Computed Properties

• Exact Mass: 228.01897
• Monoisotopic Mass: 228.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6